Cas no 55254-35-8 (2(3H)-Furanone, dihydro-3-methyl-, (R)-)

2(3H)-Furanone, dihydro-3-methyl-, (R)- structure
55254-35-8 structure
Product Name:2(3H)-Furanone, dihydro-3-methyl-, (R)-
CAS No:55254-35-8
MF:C5H8O2
MW:100.115821838379
CID:352427
PubChem ID:638758
Update Time:2025-04-19

2(3H)-Furanone, dihydro-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, dihydro-3-methyl-, (R)-
    • 55254-35-8
    • DTXSID20348597
    • 2(3H)-Furanone, dihydro-3-methyl-, (3R)-
    • alpha-Methylbutyrolactone, (+)-
    • (R)-2-Methyl-gamma-butyrolactone
    • (+)-alpha-Methyl-gamma-butyrolactone
    • (+)-.ALPHA.-METHYL-.GAMMA.-BUTYROLACTONE
    • (R)-Dihydro-3-methyl-2(3H)-furanone
    • SCHEMBL862568
    • .ALPHA.-METHYLBUTYROLACTONE, (+)-
    • (R)-2-METHYL-.GAMMA.-BUTYROLACTONE
    • .ALPHA.-METHYLBUTYROLACTONE, (R)-
    • UNII-L8118R8Y55
    • alpha-Methylbutyrolactone, (R)-
    • L8118R8Y55
    • Inchi: 1S/C5H8O2/c1-4-2-3-7-5(4)6/h4H,2-3H2,1H3/t4-/m1/s1
    • InChI Key: QGLBZNZGBLRJGS-SCSAIBSYSA-N
    • SMILES: O1C([C@H](C)CC1)=O

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2(3H)-Furanone, dihydro-3-methyl-, (R)- Related Literature

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